Cas no 1049742-89-3 (4-(3-Fluoro-4-methoxy-phenyl)-thiazol-2-ylamine hydrobromide)

• Product Name: 4-(3-Fluoro-4-methoxy-phenyl)-thiazol-2-ylamine hydrobromide
• CAS No: 1049742-89-3
• MF: C₁₀H₁₀BrFN₂OS
• MW: 305.166603565216
• CID: 1070662
• PubChem ID: 16495446
• Update Time: 2025-04-20

4-(3-Fluoro-4-methoxy-phenyl)-thiazol-2-ylamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluoro-4-methoxy-phenyl)-thiazol-2-ylamine hydrobromide
• BIO-FARMA BF000969
• 4-(3-Fluoro-4-methoxy-phenyl)-thiazol-2-ylamine, HBr
• 4-(3-FLUORO-4-METHOXY-PHENYL)-THIAZOL-2-YLAMINEHYDROBROMIDE
• 4-(3-FLUORO-4-METHOXYPHENYL)-1,3-THIAZOL-2-YLAMINE HYDROBROMIDE
• C10H10BrFN2OS
• 4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide
• AKOS001476519
• SB83130
• 1049742-89-3
• 4-(3-fluoro-4-methoxyphenyl)-1,3-thiazol-2-amine;hydrobromide

• MDL： MFCD06653170
• Inchi： 1S/C10H9FN2OS.BrH/c1-14-9-3-2-6(4-7(9)11)8-5-15-10(12)13-8;/h2-5H,1H3,(H2,12,13);1H
• InChI Key： GICLAIFEPWGMLI-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(=C1)C1C=CC(=C(C=1)F)OC

Computed Properties

• Exact Mass: 303.96800
• Monoisotopic Mass: 303.96812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.38000
• LogP: 4.07930

4-(3-Fluoro-4-methoxy-phenyl)-thiazol-2-ylamine hydrobromide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT